Cas no 2229002-86-0 (1-(4-bromofuran-2-yl)-2-methylpropan-2-yl(methyl)amine)

• Product Name: 1-(4-bromofuran-2-yl)-2-methylpropan-2-yl(methyl)amine
• CAS No: 2229002-86-0
• MF: C₉H₁₄BrNO
• MW: 232.117561817169
• CID: 5762305
• PubChem ID: 165643052
• Update Time: 2025-05-20

1-(4-bromofuran-2-yl)-2-methylpropan-2-yl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• [1-(4-bromofuran-2-yl)-2-methylpropan-2-yl](methyl)amine
• 2229002-86-0
• EN300-1917550
• 1-(4-bromofuran-2-yl)-2-methylpropan-2-yl(methyl)amine

• Inchi： 1S/C9H14BrNO/c1-9(2,11-3)5-8-4-7(10)6-12-8/h4,6,11H,5H2,1-3H3
• InChI Key： SKDLTSJIXCEDSX-UHFFFAOYSA-N
• SMILES： BrC1=COC(=C1)CC(C)(C)NC

Computed Properties

• Exact Mass: 231.02588g/mol
• Monoisotopic Mass: 231.02588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 25.2Ų

Additional information on 1-(4-bromofuran-2-yl)-2-methylpropan-2-yl(methyl)amine

1-(4-Bromofuran-2-yl)-2-methylpropan-2-yl(methyl)amine: A Comprehensive Overview

1-(4-Bromofuran-2-yl)-2-methylpropan-2-yl(methyl)amine (CAS No. 2229002-86-0) is a compound of significant interest in the field of organic chemistry and materials science. This compound, often referred to as 4-bromo furan amine derivative, has garnered attention due to its unique structural properties and potential applications in drug discovery, catalysis, and advanced materials. The molecule consists of a brominated furan ring attached to a substituted amine group, making it a versatile building block for various chemical transformations.

The synthesis of 1-(4-bromofuran-2-yl)-2-methylpropan-2-yl(methyl)amine involves a multi-step process that typically begins with the bromination of furan derivatives. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint of its production. Researchers have explored the use of transition metal catalysts, such as palladium and copper complexes, to facilitate coupling reactions that are pivotal in constructing the amine functionality.

One of the most promising applications of this compound lies in its role as a precursor for bioactive molecules. The presence of the bromine atom on the furan ring introduces reactivity that can be exploited in nucleophilic aromatic substitution reactions. This makes it an ideal candidate for synthesizing heterocyclic compounds with potential pharmacological activities. For instance, studies have shown that derivatives of this compound exhibit anti-inflammatory and antioxidant properties, suggesting their potential use in developing novel therapeutic agents.

In addition to its role in drug discovery, 1-(4-bromofuran-2-yl)-2-methylpropan-2-yl(methyl)amine has found applications in polymer chemistry. The amine group can act as a cross-linking agent, enabling the formation of high-performance polymers with tailored mechanical and thermal properties. Recent research has focused on incorporating this compound into polyurethanes and epoxy resins, resulting in materials with enhanced durability and resistance to environmental factors.

The structural versatility of this compound also extends to its use in catalysis. The nitrogen-containing group can coordinate with metal ions, making it a potential ligand for homogeneous catalysts in organic transformations. For example, palladium complexes derived from this compound have been employed in Suzuki-Miyaura couplings, demonstrating high activity and selectivity under mild conditions.

From an environmental perspective, the development of sustainable synthesis routes for 1-(4-bromofuran-2-yl)-2-methylpropan-2-yl(methyl)amine is a critical area of research. Scientists are exploring bio-based feedstocks and enzymatic methods to reduce reliance on petrochemicals. These efforts align with global initiatives aimed at promoting green chemistry and reducing carbon emissions.

In conclusion, 1-(4-bromofuran-2-yl)-2-methylpropan-2-yli(methylen)amine (CAS No. 1-(4-bromofuran... ) stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, coupled with recent advancements in synthetic methodologies and application development, positions it as a key player in advancing modern chemical research.